Cas no 2680780-72-5 (tert-butyl N-(but-3-yn-1-yl)-N-tert-butylcarbamate)

• Product Name: tert-butyl N-(but-3-yn-1-yl)-N-tert-butylcarbamate
• CAS No: 2680780-72-5
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 5649618
• PubChem ID: 165918086
• Update Time: 2025-05-25

tert-butyl N-(but-3-yn-1-yl)-N-tert-butylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(but-3-yn-1-yl)-N-tert-butylcarbamate
• EN300-28274704
• 2680780-72-5

• Inchi： 1S/C13H23NO2/c1-8-9-10-14(12(2,3)4)11(15)16-13(5,6)7/h1H,9-10H2,2-7H3
• InChI Key： YLDANJPESOJAJR-UHFFFAOYSA-N
• SMILES： O(C(N(CCC#C)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl N-(but-3-yn-1-yl)-N-tert-butylcarbamate

Comprehensive Overview of tert-butyl N-(but-3-yn-1-yl)-N-tert-butylcarbamate (CAS No. 2680780-72-5)

The compound tert-butyl N-(but-3-yn-1-yl)-N-tert-butylcarbamate (CAS No. 2680780-72-5) is a specialized carbamate derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a tert-butyl group and an alkyne functionality, makes it a valuable intermediate for constructing complex molecules. Researchers and chemists are increasingly interested in this compound due to its versatility in click chemistry and peptide modifications, aligning with the growing demand for efficient synthetic methodologies.

In recent years, the rise of green chemistry and sustainable practices has spurred interest in compounds like tert-butyl N-(but-3-yn-1-yl)-N-tert-butylcarbamate. Its potential for bioorthogonal reactions—a hot topic in drug discovery—has been explored extensively. The compound’s alkyne group enables selective reactions with azides, a cornerstone of click chemistry, which is widely used in bioconjugation and material science. This aligns with the increasing popularity of high-throughput screening and targeted drug delivery systems.

The synthesis of tert-butyl N-(but-3-yn-1-yl)-N-tert-butylcarbamate involves N-alkylation and carbamate protection strategies, which are well-documented in organic chemistry literature. Its CAS No. 2680780-72-5 serves as a unique identifier, ensuring precise tracking in regulatory and commercial contexts. The compound’s stability under mild conditions makes it suitable for multistep syntheses, a feature highly valued in medicinal chemistry and catalyst design.

From an industrial perspective, the demand for tert-butyl N-(but-3-yn-1-yl)-N-tert-butylcarbamate is driven by its role in producing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). These applications are at the forefront of cancer research and degenerative disease studies, addressing key questions in modern therapeutics. Additionally, its compatibility with solid-phase synthesis techniques has made it a staple in peptide-based drug development.

For researchers seeking custom synthesis or bulk quantities of CAS No. 2680780-72-5, quality control and scalability are critical considerations. Reputable suppliers emphasize HPLC purity and structural validation via NMR and mass spectrometry, ensuring compliance with Good Manufacturing Practices (GMP). This attention to detail is essential for applications in preclinical studies and API (Active Pharmaceutical Ingredient) production.

Looking ahead, the compound’s potential in nanotechnology and biomaterials is an emerging area of interest. Its alkyne moiety can facilitate surface modifications of nanoparticles, enabling advancements in diagnostic imaging and theranostics. As the scientific community continues to explore molecular scaffolds for innovative therapies, tert-butyl N-(but-3-yn-1-yl)-N-tert-butylcarbamate remains a key player in the evolving landscape of chemical research.